![molecular formula C11H13BrN2O3S B1406596 methyl 2-(2-imino-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate hydrobromide CAS No. 138404-43-0](/img/structure/B1406596.png)
methyl 2-(2-imino-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate hydrobromide
Overview
Description
The compound is a derivative of benzo[d]thiazole, which is a heterocyclic compound. Benzo[d]thiazoles are known to have various biological activities and are used in the development of various drugs .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Some general properties of benzo[d]thiazole derivatives include stability, solubility in various solvents, and reactivity with different chemical reagents .Scientific Research Applications
Green Synthesis Approaches :
- Shahvelayati et al. (2017) reported an efficient synthesis of a similar compound, 2-(2-((4-Methoxybenzoyl)imino)-4-(4methoxyphenyl)thiazol-3(2H)-yl)-2-phenylacetic acid, using a green approach. This involved a three-component tandem reaction in ionic liquid, highlighting an environmentally friendly synthesis method (Shahvelayati, Hajiaghababaei & Panahi Sarmad, 2017).
Coordination Chemistry :
- Singh and Baruah (2008) described the formation of nickel, copper, and zinc complexes using an ester of an imine-containing dicarboxylic acid similar to methyl 2-(2-imino-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate hydrobromide. This work illustrates the compound's potential in forming coordination complexes with various metals (Singh & Baruah, 2008).
Antimicrobial Activity :
- Vinusha et al. (2015) synthesized imino-4-methoxyphenol thiazole derived Schiff base ligands, closely related to the compound , and evaluated their antimicrobial activities. They found moderate activity against specific bacteria and fungi, suggesting potential applications in antimicrobial research (Vinusha, Shivaprasad, Chandan & Begum, 2015).
Chemical Synthesis and Conversions :
- Karlivan et al. (1996) explored the synthesis and conversions of compounds including isopropylidenehydrazinothiazole and -3-R-2-(isopropylidenazino)thiazolines, demonstrating the versatility of thiazole derivatives in chemical synthesis (Karlivan, Valter, Batse & Gulbis, 1996).
Synthetic Improvements :
- Qian-chun (2010) improved the synthesis of an intermediate for Cefixime, which includes a thiazolyl structure similar to the compound , demonstrating its importance in pharmaceutical synthesis (Qian-chun, 2010).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various transition metal ions such as manganese (ii), cobalt (ii), nickel (ii), copper (ii), zinc (ii), cadmium (ii), and mercury (ii) .
Mode of Action
It is known that similar compounds can form complexes with transition metal ions . These complexes are synthesized by treating an ethanolic solution of the ligand with an appropriate amount of metal salts .
Biochemical Pathways
Similar compounds are known to be involved in the synthesis of nitrogen-containing heterocyclic compounds, which have antibacterial and antifungal activities .
Pharmacokinetics
The physical properties such as melting point and molecular weight can influence its bioavailability .
Result of Action
Similar compounds have been found to have high fungistatic activity .
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 2-(2-imino-6-methoxy-1,3-benzothiazol-3-yl)acetate;hydrobromide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O3S.BrH/c1-15-7-3-4-8-9(5-7)17-11(12)13(8)6-10(14)16-2;/h3-5,12H,6H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXCALPDETRWXER-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N(C(=N)S2)CC(=O)OC.Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrN2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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